Cas no 121217-46-7 (1-(2-bromo-3,3,3-trifluoropropyl)piperidine)

• Product Name: 1-(2-bromo-3,3,3-trifluoropropyl)piperidine
• CAS No: 121217-46-7
• MF: C₈H₁₃BrF₃N
• MW: 260.094732046127
• MDL: MFCD00466822
• CID: 4578102
• PubChem ID: 14227413
• Update Time: 2025-05-27

1-(2-bromo-3,3,3-trifluoropropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3,3,3-trifluoropropyl)piperidine
• Piperidine, 1-(2-bromo-3,3,3-trifluoropropyl)-
• 1-(2-bromo-3,3,3-trifluoropropyl)piperidine

• MDL： MFCD00466822
• Inchi： 1S/C8H13BrF3N/c9-7(8(10,11)12)6-13-4-2-1-3-5-13/h7H,1-6H2
• InChI Key： HUVNSMUEFJOGCP-UHFFFAOYSA-N
• SMILES： N1(CC(Br)C(F)(F)F)CCCCC1

Additional information on 1-(2-bromo-3,3,3-trifluoropropyl)piperidine

Comprehensive Overview of 1-(2-bromo-3,3,3-trifluoropropyl)piperidine (CAS No. 121217-46-7)

1-(2-bromo-3,3,3-trifluoropropyl)piperidine (CAS No. 121217-46-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-trifluoropropyl and piperidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines the reactivity of a bromine substituent with the stability imparted by the trifluoromethyl group, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 1-(2-bromo-3,3,3-trifluoropropyl)piperidine has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern drug design. Researchers are particularly interested in its potential role in developing central nervous system (CNS) therapeutics, as the piperidine ring is a common pharmacophore in neuroactive drugs. Additionally, the compound's trifluoromethyl group aligns with the growing trend of fluorine incorporation to improve drug efficacy and bioavailability.

The synthesis of 1-(2-bromo-3,3,3-trifluoropropyl)piperidine typically involves multi-step organic reactions, including nucleophilic substitution and halogenation. Its CAS No. 121217-46-7 is frequently searched in chemical databases by professionals seeking high-purity intermediates for custom synthesis. The compound's stability under various conditions also makes it a candidate for catalysis studies and polymer chemistry, where halogenated compounds are often used as initiators or modifiers.

From an environmental perspective, the compound's bromine and fluorine components have sparked discussions about sustainable synthesis methods. Innovations such as green chemistry and flow reactor technology are being explored to minimize waste and energy consumption during production. These advancements address the increasing focus on eco-friendly chemical processes in industrial and academic settings.

In analytical chemistry, 1-(2-bromo-3,3,3-trifluoropropyl)piperidine is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. Its distinct spectral signatures facilitate quality control in manufacturing. The compound's compatibility with cross-coupling reactions (e.g., Suzuki or Heck reactions) further expands its utility in creating complex molecular architectures, a topic frequently queried in organic synthesis forums.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like 1-(2-bromo-3,3,3-trifluoropropyl)piperidine are pivotal for tailoring drug candidates. Its relevance to proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors underscores its role in cutting-edge therapies. Moreover, the compound's patent landscape reflects its commercial value, with several applications citing its use in anticancer and antiviral agent development.

In summary, 1-(2-bromo-3,3,3-trifluoropropyl)piperidine (CAS No. 121217-46-7) exemplifies the intersection of structural innovation and practical application in modern chemistry. Its multifaceted properties continue to inspire research across disciplines, from medicinal chemistry to material engineering, while aligning with global trends like sustainability and precision medicine.